2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide

• Molecular Formula: C7H11ClN4O
• Molecular Weight: 202.64 g/mol
• IUPAC Name: 2-amino-3-(4-chloro-5-methylpyrazol-1-yl)propanamide
• InChI: InChI=1S/C7H11ClN4O/c1-4-5(8)2-11-12(4)3-6(9)7(10)13/h2,6H,3,9H2,1H3,(H2,10,13)
• InChI Key: SBERVBPGAIXEHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC(C(=O)N)N)Cl

Description

2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-yl)propanamide is a high-value chemical building block designed for advanced research and development, particularly in medicinal chemistry. Its structure, which integrates a chloro-methyl substituted pyrazole ring with a functionalized propanamide chain, makes it a versatile intermediate for constructing more complex, target-oriented molecules. Compounds within this chemical class are frequently employed as critical precursors in pharmaceutical research, especially in the synthesis of kinase inhibitors . For instance, structurally similar pyrazole-propanamide derivatives have been identified as key intermediates in patented processes for preparing potent pyrimidinyl-4-aminopyrazole compounds, which are investigated for their therapeutic potential . As a specialist building block, this compound enables researchers to explore new chemical space in drug discovery programs. The presence of both amino and amide functional groups on the propanamide spine provides handles for further synthetic modification, allowing for the creation of amide bonds, sulfonamides, or urea derivatives. The chlorinated pyrazole core can serve as a pharmacophore or be further functionalized via cross-coupling reactions. This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet prior to handling. The compound requires cold-chain transportation to ensure stability and is stored under inert conditions .

Preparation Methods

Synthesis of the Pyrazolyl Intermediate

Starting Material: 5-methyl-4-nitro-1H-pyrazole

Method:

• The nitro-pyrazole undergoes a nucleophilic substitution with methyl 2-bromo-2-methylpropanoate in a polar aprotic solvent such as dimethylformamide (DMF).
• Potassium carbonate (K₂CO₃) acts as a base to facilitate the substitution.
• The reaction is conducted at low temperature (~0°C) initially, then warmed to room temperature, and maintained for approximately 16 hours.
• The product, methyl 2-methyl-2-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate, is purified via crystallization, yielding high purity (>99%).

Reaction Scheme:

5-methyl-4-nitro-1H-pyrazole + methyl 2-bromo-2-methylpropanoate → methyl 2-methyl-2-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate

Reduction of Nitro Group to Amino

• The nitro group in the intermediate is reduced to an amino group using catalytic hydrogenation.
• Typical conditions involve hydrogen gas (H₂) with palladium on carbon (Pd/C) as a catalyst in methanol.
• The reaction proceeds at ambient temperature and pressure, with completion confirmed via HPLC.
• The resulting compound is 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide .

Reaction Conditions:

Intermediate + H₂ (gas) + Pd/C catalyst → Amino pyrazol derivative

Final Conversion to the Target Compound

• The resulting intermediate can be further functionalized to introduce the propanamide group.
• Typically, amidation is achieved by reacting with appropriate acyl chlorides or via direct amidation under suitable conditions.
• Purification involves chromatography, yielding the final compound 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide .

Data Table: Summary of Preparation Steps

Step	Starting Material	Reagents	Conditions	Product	Yield	Notes
1	5-methyl-4-nitro-1H-pyrazole	Methyl 2-bromo-2-methylpropanoate, K₂CO₃	0°C to RT, 16h	Methyl 2-methyl-2-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate	84%	Purified by crystallization
2	Nitro intermediate	H₂, Pd/C	RT, 4-6h	2-(4-amino-3-methyl-1H-pyrazol-1-yl)-2-methylpropanamide	>99%	Catalytic hydrogenation
3	Amino pyrazol	2-chloro-N-methyl-5-(trifluoromethyl)pyrimidin-4-amine	100°C, microwave	2-(4-chloro-5-(trifluoromethyl)pyrimidin-2-yl)amino derivative	High	Nucleophilic aromatic substitution

Research Findings & Notes:

• The synthetic approach aligns with patent methods and recent literature on pyrazolyl-pyrimidine derivatives used in kinase inhibition and androgen receptor modulation.
• The key to high yields and purity is controlling reaction conditions, particularly temperature and the use of suitable solvents.
• The reduction step is critical; catalytic hydrogenation ensures selective conversion of nitro to amino without affecting other functionalities.
• The nucleophilic substitution on chloropyrimidine is facilitated by the electron-deficient nature of the pyrimidine ring, making it amenable to nucleophilic attack by amino groups.

Chemical Reactions Analysis

2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides under specific conditions.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: The chloro group in the pyrazole ring can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic systems.

Biology: It is used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It can be used in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can mimic the structure of natural substrates or inhibitors, allowing it to bind to active sites and modulate biological activity . This interaction can lead to the inhibition or activation of specific pathways, depending on the target and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide with structurally related pyrazole and heterocyclic derivatives from the provided evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Method	Potential Applications
Target Compound	C₇H₁₀ClN₄O	201.64	4-chloro-5-methyl-pyrazole, propanamide chain	Likely involves pyrazole alkylation/amidation (inferred from analogous syntheses)	Not specified in evidence
Compound 11a	C₁₅H₁₀N₆O₂	306.28	5-amino-3-hydroxy-pyrazole, pyran-dicarbonitrile	Reflux with malononitrile in 1,4-dioxane and triethylamine	Not specified; possible agrochemical
Compound 11b	C₁₇H₁₄N₄O₄	338.32	5-amino-3-hydroxy-pyrazole, ethyl carboxylate	Reflux with ethyl cyanoacetate in 1,4-dioxane and triethylamine	Not specified; possible pharmaceutical
Compound 7a	C₁₀H₈N₆O₂S	292.27	5-amino-3-hydroxy-pyrazole, thiophene-cyanocarbonyl	Reaction with malononitrile, sulfur, and triethylamine in 1,4-dioxane	Not specified; potential vasodilator
Compound 7b	C₁₂H₁₂N₄O₄S	324.31	5-amino-3-hydroxy-pyrazole, thiophene-carboxylate	Reaction with ethyl cyanoacetate, sulfur, and triethylamine in 1,4-dioxane	Not specified; potential cardiovascular agent

Key Findings:

Structural Differences: The target compound’s pyrazole ring is substituted with chloro and methyl groups, whereas Compounds 11a, 11b, 7a, and 7b feature hydroxy and amino groups on the pyrazole. This difference likely impacts electronic properties and bioactivity.

Synthesis Methods: Compounds 11a, 11b, 7a, and 7b are synthesized via reflux in 1,4-dioxane with triethylamine and reagents like malononitrile or ethyl cyanoacetate. The target compound may follow a similar pathway, though alkylation/amidation steps would replace sulfur or pyran/thiophene formation .

The propanamide chain may improve solubility and bioavailability relative to the cyano or carboxylate groups in Compounds 11a–7b .

Biological Relevance: While the target compound’s applications are unspecified, Compounds 7a and 7b are structurally related to metabolites classified as cardiovascular agents and vasodilators in .

Biological Activity

2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide is a compound of significant interest in medicinal chemistry due to its structural features, which include an amino group and a pyrazole ring. These characteristics suggest potential biological activities, particularly in pharmacological applications. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

The molecular formula of 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide is CHClNO, with a molecular weight of approximately 202.64 g/mol. The presence of a chlorine atom at the 4-position and a methyl group at the 5-position of the pyrazole ring contributes to its unique chemical properties and potential interactions with biological targets.

Research indicates that compounds similar to 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide may interact with various enzymes and receptors involved in cellular signaling pathways. Although specific mechanisms for this compound are still under investigation, preliminary studies suggest that it could act as an inhibitor or modulator in specific biological processes.

Anticancer Potential

One area of significant interest is the compound's potential as an anticancer agent. Research has shown that structurally related compounds exhibit activity against prostate cancer cell lines by acting as androgen receptor (AR) modulators. For instance, compounds that share structural similarities with 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide have demonstrated high affinity and antagonistic activity towards the AR, inhibiting cell proliferation in AR-overexpressing cells .

Interaction Studies

Interaction studies are crucial for understanding how this compound affects biological targets. These studies often focus on:

• Enzyme Inhibition : Investigating how the compound inhibits specific enzymes involved in metabolic pathways.
• Receptor Modulation : Analyzing its role as an agonist or antagonist at various receptor sites.

Such studies are essential for elucidating the mechanism of action and guiding further development in drug design .

Comparative Analysis

A comparative analysis of structurally similar compounds reveals variations in biological activity based on halogen substitutions. The following table summarizes some related compounds:

Compound Name	Molecular Formula	Unique Features
2-Amino-3-(4-bromo-5-methyl-1H-pyrazol-1-YL)-2-methylpropanamide	CHBrNO	Contains bromine instead of chlorine
2-Amino-3-(4-fluoro-5-methyl-1H-pyrazol-1-YL)-2-methylpropanamide	CHFNO	Contains fluorine instead of chlorine
2-Amino-3-(4-iodo-5-methyl-1H-pyrazol-1-YL)-2-methylpropanamide	CHINO	Contains iodine instead of chlorine

The presence of chlorine imparts distinct chemical properties compared to its bromine, fluorine, and iodine analogs, influencing their reactivity patterns and interactions with biological systems.

Case Studies

Several studies have been conducted to evaluate the biological activity of pyrazole derivatives, including 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide:

• Prostate Cancer Study : A study demonstrated that certain pyrazole derivatives effectively inhibited the proliferation of prostate cancer cells through AR antagonism. The findings highlighted the potential therapeutic applications of these compounds in treating AR-dependent cancers .
• Enzyme Interaction Study : Another investigation focused on the interaction between pyrazole derivatives and dihydrofolate reductase (DHFR), revealing promising inhibitory effects that could lead to new cancer therapies .

Q & A

Q. What are the key synthetic pathways for 2-Amino-3-(4-chloro-5-methyl-1H-pyrazol-1-YL)propanamide, and how are reaction conditions optimized?

The synthesis typically involves nucleophilic substitution at the pyrazole ring, where the chlorine atom is replaced by an amine group. Reaction conditions (e.g., temperature, solvent polarity, and pH) are critical for regioselectivity. For example, controlled heating (60–80°C) in polar aprotic solvents like DMF enhances yield by minimizing side reactions. Post-synthesis purification via column chromatography or recrystallization ensures high purity . Analytical validation using NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) confirms structural integrity .

Q. How is the compound characterized structurally, and what analytical techniques are prioritized?

Structural elucidation relies on ¹H/¹³C NMR to confirm proton environments and carbon frameworks. For example, the pyrazole ring’s chloro and methyl substituents show distinct deshielding in ¹H NMR. HRMS validates molecular weight, while IR spectroscopy identifies functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹). X-ray crystallography (if crystals are obtainable) provides absolute configuration, though this requires high-purity samples and specialized software like SHELX for refinement .

Q. What preliminary biological assays are used to evaluate its activity?

Initial screening involves enzyme inhibition assays (e.g., kinase or protease targets) using fluorescence-based or colorimetric methods (e.g., ATPase activity via malachite green assay). IC₅₀ values are determined using dose-response curves. Cell viability assays (MTT or resazurin) assess cytotoxicity in relevant cell lines, with concentrations ranging from 1 nM to 100 µM .

Advanced Research Questions

Q. How do structural modifications (e.g., chloro/methyl substituents) influence biological activity and selectivity?

Structure-Activity Relationship (SAR) studies reveal that the 4-chloro group on the pyrazole ring enhances target binding via hydrophobic interactions, while the 5-methyl group reduces metabolic degradation. Substituting the propanamide side chain with bulkier groups (e.g., aryl) can improve potency but may compromise solubility. Computational docking (AutoDock Vina) and molecular dynamics simulations (AMBER) model these interactions, highlighting key residues in the enzyme active site .

Q. What computational strategies resolve contradictions between experimental data and predicted binding modes?

Discrepancies between crystallographic data and docking poses are addressed by:

• Ensemble docking : Testing multiple protein conformations (e.g., from MD simulations) to account for flexibility.
• Free energy perturbation (FEP) : Quantifying binding energy differences between analogs.
• Electron density maps (SHELXL) : Refining X-ray data to validate ligand placement .

Q. How can conflicting solubility and stability data be reconciled during formulation studies?

Use HPLC-UV/MS stability assays under varied pH (2–9) and temperature (4–37°C) conditions. For low solubility, co-solvents (e.g., PEG 400) or nanoformulation (liposomes) improve bioavailability. Differential scanning calorimetry (DSC) identifies polymorphic transitions affecting stability .

Q. What methodologies validate target engagement in cellular models?

• Cellular thermal shift assay (CETSA) : Measures target protein stabilization upon compound binding.
• Silencing RNA (siRNA) knockdown : Correlates reduced target expression with diminished compound efficacy.
• Fluorescence polarization : Quantifies direct binding in lysates .